Cas no 929403-01-0 (3-(2-methoxyphenyl)-2-methyl-9-2-(thiophen-2-yl)ethyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one)

• Product name: 3-(2-methoxyphenyl)-2-methyl-9-2-(thiophen-2-yl)ethyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
• CAS No: 929403-01-0
• MF: C₂₅H₂₃NO₄S
• MW: 433.519425630569
• CID: 5428086

3-(2-methoxyphenyl)-2-methyl-9-2-(thiophen-2-yl)ethyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)-2-methyl-9-(2-thiophen-2-ylethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• 3-(2-methoxyphenyl)-2-methyl-9-2-(thiophen-2-yl)ethyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

• Inchi： 1S/C25H23NO4S/c1-16-23(18-7-3-4-8-21(18)28-2)24(27)19-9-10-22-20(25(19)30-16)14-26(15-29-22)12-11-17-6-5-13-31-17/h3-10,13H,11-12,14-15H2,1-2H3
• InChI Key： PZXWCEQHFQSQSF-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=O)C(C4=CC=CC=C4OC)=C(C)OC3=C2CN(CCC2SC=CC=2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(2-methoxyphenyl)-2-methyl-9-2-(thiophen-2-yl)ethyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

Comprehensive Overview of 3-(2-methoxyphenyl)-2-methyl-9-2-(thiophen-2-yl)ethyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one (CAS No. 929403-01-0)

The compound 3-(2-methoxyphenyl)-2-methyl-9-2-(thiophen-2-yl)ethyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one, identified by its CAS No. 929403-01-0, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including a chromeno-oxazine core and thiophene and methoxyphenyl substituents, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, which could lead to the development of novel therapeutics.

In recent years, the demand for heterocyclic compounds like 3-(2-methoxyphenyl)-2-methyl-9-2-(thiophen-2-yl)ethyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one has surged, driven by their versatility in drug discovery and material science. This compound's chromeno-oxazine backbone is structurally similar to flavonoids, which are known for their antioxidant and anti-inflammatory properties. As a result, scientists are exploring its potential in addressing oxidative stress-related diseases, a topic of high interest in health-focused communities. Additionally, its thiophene moiety is a common feature in conductive polymers, sparking curiosity about its applications in organic electronics and sustainable energy solutions.

The synthesis of CAS No. 929403-01-0 involves multi-step organic reactions, often starting from readily available precursors like 2-methoxyphenol and thiophene derivatives. Advanced techniques such as microwave-assisted synthesis and catalyzed cyclization are frequently employed to improve yield and purity. These methods align with the growing trend toward green chemistry, as researchers seek to minimize waste and reduce the environmental impact of chemical synthesis. The compound's stability under various conditions also makes it a viable candidate for long-term storage and large-scale production, which are critical factors for industrial applications.

From a pharmacological perspective, 3-(2-methoxyphenyl)-2-methyl-9-2-(thiophen-2-yl)ethyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one has shown preliminary activity in in vitro studies targeting neurodegenerative diseases and metabolic disorders. Its ability to modulate key signaling pathways has positioned it as a subject of interest in precision medicine, where tailored therapies are developed for specific patient populations. Moreover, its low cytotoxicity profile in early-stage testing suggests potential for safe therapeutic use, though further clinical trials are necessary to confirm these findings.

Beyond healthcare, the compound's photophysical properties are being investigated for applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and sensors. The integration of thiophene and methoxyphenyl groups enhances its electron-donating capabilities, making it a promising material for next-generation displays and wearable technology. This aligns with the global push toward smart materials that combine functionality with sustainability.

In summary, 3-(2-methoxyphenyl)-2-methyl-9-2-(thiophen-2-yl)ethyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one (CAS No. 929403-01-0) represents a multifaceted compound with significant potential across diverse fields. Its structural complexity, coupled with its bioactive and material properties, positions it as a valuable subject for ongoing research. As scientific advancements continue to unfold, this compound may play a pivotal role in addressing some of the most pressing challenges in healthcare, energy, and technology.